6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol

• IUPAC Name: 3-[[4-(ethylamino)-6-methylsulfanyl-1,3,5-triazin-2-yl]oxy]-1H-pyridazin-6-one
• InChI: InChI=1S/C10H12N6O2S/c1-3-11-8-12-9(14-10(13-8)19-2)18-7-5-4-6(17)15-16-7/h4-5H,3H2,1-2H3,(H,15,17)(H,11,12,13,14)
• InChI Key: IPSOIEGXNNWMQK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)SC)OC2=NNC(=O)C=C2
• Molecular Formula: C10H12N6O2S
• Molecular Weight: 280.31 g/mol

Description

6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful for various research purposes.

Mechanism of Action

The mechanism of action of 6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in cancer growth or inflammation.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer and inflammation research, 6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol has also been studied for its effects on various biochemical and physiological processes. It has been shown to have antioxidant properties, as it can scavenge free radicals and protect cells from oxidative damage. It has also been shown to have neuroprotective effects, as it can protect neurons from damage caused by toxins or other stressors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol in lab experiments is its unique properties. It has been found to have a high degree of selectivity for certain enzymes or signaling pathways, which makes it useful for studying specific biological processes. However, one limitation of using this compound is that it may not be suitable for all research purposes. Its effects may vary depending on the specific cell type or tissue being studied, and it may not be effective in all cases.

Future Directions

There are many potential future directions for research on 6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol. One possible direction is to study its effects on other biological processes, such as immune function or metabolism. Another possible direction is to develop new derivatives or analogs of this compound that have improved properties or greater selectivity for specific targets. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of 6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol involves the reaction of 4-(ethylamino)-6-(methylthio)-1,3,5-triazine-2-ol with 3-chloropyridazine in the presence of a base. The resulting product is then purified to obtain the final compound.

Scientific Research Applications

6-{[4-(ethylamino)-6-(methylthio)-1,3,5-triazin-2-yl]oxy}-3-pyridazinol has been studied for its potential applications in various scientific research fields. It has been found to be useful in the study of cancer, as it has been shown to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.